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phenylpropane-1,3-dione

Cat. No.: B075104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Flavones are a class of naturally occurring compounds widely distributed in the plant kingdom,

belonging to the flavonoid family. Their core structure, 2-phenyl-1-benzopyran-4-one, is a

privileged scaffold in medicinal chemistry, exhibiting a broad spectrum of biological activities,

including antioxidant, anti-inflammatory, anticancer, and antiviral properties. The synthesis of

flavones is a key area of research in drug discovery and development. A versatile and efficient

method for constructing the flavone skeleton involves the cyclization of 1-(2-
hydroxyphenyl)-3-phenylpropane-1,3-dione, also known as o-hydroxydibenzoylmethane.

This application note provides detailed protocols and comparative data for the synthesis of

flavones utilizing this key precursor.

Synthesis of 1-(2-Hydroxyphenyl)-3-phenylpropane-
1,3-dione: The Baker-Venkataraman Rearrangement
The precursor, 1-(2-hydroxyphenyl)-3-phenylpropane-1,3-dione, is commonly synthesized

via the Baker-Venkataraman rearrangement. This reaction involves the base-catalyzed

rearrangement of a 2-acyloxyacetophenone to form a 1,3-diketone.[1]

Reaction Pathway: Baker-Venkataraman Rearrangement
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2-Hydroxyacetophenone 2-Benzoyloxyacetophenone

Benzoyl chloride,
Pyridine 1-(2-Hydroxyphenyl)-3-phenylpropane-1,3-dione

(o-Hydroxydibenzoylmethane)

Base (e.g., KOH),
Pyridine, 50°C

1-(2-Hydroxyphenyl)-3-phenylpropane-1,3-dione Flavone

H₂SO₄,
Glacial Acetic Acid,

Heat
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1-(2-Hydroxyphenyl)-3-phenylpropane-1,3-dione Flavone

K₂CO₃,
Water,

Heat (Conventional or MW)

Precursor Synthesis (Baker-Venkataraman)

Flavone Synthesis (Cyclization)

Start: 2-Hydroxyacetophenone

Esterification with Benzoyl Chloride

Base-catalyzed Rearrangement (KOH/Pyridine)

Acidification and Isolation of 1,3-Diketone

1-(2-Hydroxyphenyl)-3-phenyl-
propane-1,3-dione

Proceed to Cyclization

Acid-Catalyzed Cyclization (H₂SO₄/AcOH) Base-Catalyzed Cyclization (K₂CO₃/H₂O)

Workup and Purification

Final Product: Flavone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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